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Compound of Interest

Compound Name: BAY-8002

Cat. No.: B1667822 Get Quote

BAY-8002 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of BAY-8002 in

DMSO and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BAY-8002?

A1: The recommended solvent for preparing a high-concentration stock solution of BAY-8002 is

dimethyl sulfoxide (DMSO).[1][2][3] It is crucial to use newly opened, anhydrous DMSO, as the

compound's solubility can be significantly reduced by moisture-absorbing DMSO.[1][4]

Q2: What is the maximum solubility of BAY-8002 in DMSO?

A2: The reported solubility of BAY-8002 in DMSO varies across suppliers but is consistently

high. Values range from 83 mg/mL (199.59 mM) to 125 mg/mL (300.59 mM).[1][4][5] For

practical purposes, preparing a stock solution of 10 mM in DMSO is a common practice for in

vitro studies.[6]

Q3: How should I store the solid compound and its stock solutions?

A3: Proper storage is critical to maintain the integrity of BAY-8002.
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Solid Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][4][5]

DMSO Stock Solution: For optimal stability, aliquot the stock solution into single-use volumes

to prevent repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6 months

or at -20°C for up to 1 month.[1][3][4]

Q4: Is BAY-8002 soluble in aqueous solutions like culture media or water?

A4: BAY-8002 is reported to be insoluble in water.[1] When preparing working solutions for cell

culture experiments, the final DMSO concentration should be kept low (typically ≤0.1%) to

avoid solvent-induced cytotoxicity and ensure the compound remains in solution.

Q5: What is the mechanism of action for BAY-8002?

A5: BAY-8002 is a potent and selective inhibitor of the monocarboxylate transporter 1 (MCT1)

and also shows high potency against MCT2.[7][8][9] It has excellent selectivity against the

related transporter MCT4.[2][3][4] By inhibiting MCT1/2, BAY-8002 blocks the bidirectional

transport of lactate and pyruvate across the cell membrane.[6][7][10] This leads to an

accumulation of intracellular lactate, a decrease in intracellular pH, and the suppression of

glycolysis, ultimately inhibiting the growth of cancer cells that depend on MCT1 for their

metabolism.[11][12]

Data Summary Tables
Table 1: Solubility of BAY-8002

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 83 - 125 mg/mL 199.59 - 300.59 mM

Use of fresh,
anhydrous DMSO
and sonication is
recommended to
achieve maximum
solubility.[1][4]

Ethanol 21 - 28 mg/mL ~50.5 - 67.3 mM
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| Water | Insoluble | N/A | |

Table 2: Stability and Storage Recommendations

Form
Storage
Temperature

Duration Recommendations

Solid Powder -20°C 3 years

4°C 2 years

Stock Solution in

DMSO
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3][4]

| | -20°C | 1 month | |

Troubleshooting Guide
Issue 1: The BAY-8002 powder is not fully dissolving in DMSO.

Cause: The DMSO may have absorbed moisture, which significantly reduces the solubility of

BAY-8002.[1][4] The concentration attempted may also be too high.

Solution:

Always use fresh, high-purity, anhydrous DMSO from a newly opened bottle.

To aid dissolution, gently warm the solution to 37°C and use an ultrasonic bath for a short

period.[2][3]

Ensure you are preparing the solution within the reported solubility limits (see Table 1).

Issue 2: Precipitation is observed after diluting the DMSO stock solution into aqueous culture

media.

Cause: BAY-8002 has very low aqueous solubility. When the DMSO stock is diluted, the

compound can crash out of solution if its final concentration exceeds its solubility limit in the

media.
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Solution:

Minimize the final DMSO concentration in the culture media (ideally ≤0.1%).

Prepare the working solution by adding the DMSO stock dropwise to the culture media

while vortexing or stirring to ensure rapid mixing.

Perform serial dilutions. For example, first, dilute the high-concentration DMSO stock to an

intermediate concentration in DMSO before the final dilution into the aqueous medium.

If precipitation persists, consider using a formulation aid such as Pluronic® F-68 or

preparing a fresh working solution at a lower concentration immediately before use.

Issue 3: Inconsistent experimental results are observed between experiments.

Cause: This could be due to the degradation of the BAY-8002 stock solution. Repeated

freeze-thaw cycles can degrade the compound.[1] The age of the stock solution can also be

a factor.

Solution:

Strictly follow the storage guidelines. Aliquot stock solutions into single-use volumes and

store them at -80°C.[1][3][4]

Use stock solutions within the recommended timeframe (6 months at -80°C, 1 month at

-20°C).[1][3][4]

For in vivo studies, it is highly recommended to prepare fresh working solutions daily.[4]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM BAY-8002 Stock
Solution in DMSO

Preparation: Allow the vial of solid BAY-8002 (M.Wt: 415.85 g/mol ) and a new bottle of

anhydrous DMSO to equilibrate to room temperature.
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Calculation: Calculate the required mass of BAY-8002 and volume of DMSO. For 1 mL of a

10 mM stock solution, you will need 4.16 mg of BAY-8002.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing 4.16 mg of BAY-8002.

Mixing: Cap the vial tightly and vortex thoroughly. If needed, place the vial in an ultrasonic

bath for 5-10 minutes to ensure complete dissolution.[4]

Storage: Aliquot the clear solution into sterile, single-use cryovials and store at -80°C.

Preparation Workflow

Start: Weigh solid BAY-8002

Add fresh, anhydrous DMSO

Vortex and/or sonicate until clear

Visually inspect for particulates

Precipitate observed

Not Clear

Aliquot into single-use tubes

Clear Solution

Gently warm (37°C) & re-sonicateStore at -80°C (6 months)
or -20°C (1 month)
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Click to download full resolution via product page

Workflow for preparing BAY-8002 stock solution.

BAY-8002 Mechanism of Action
BAY-8002 targets the monocarboxylate transporter 1 (MCT1), which is crucial for pH regulation

and metabolism in many cancer cells. By blocking lactate export, the drug induces intracellular

acidification and metabolic stress, leading to growth inhibition.

Cancer Cell

Plasma Membrane

Glycolysis

Pyruvate

Intracellular
Lactate

Intracellular pH Drop
(Acidification) MCT1 Transporter

Lactate Transport

Cell Growth Inhibition Extracellular Lactate

BAY-8002
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Click to download full resolution via product page

Inhibition of lactate transport via the MCT1 transporter by BAY-8002.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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